Cas no 898781-01-6 (4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone)

4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone structure
898781-01-6 structure
Product Name:4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone
CAS No:898781-01-6
MF:C17H18OS2
MW:302.454222202301
MDL:MFCD03843260
CID:868494
PubChem ID:24725978
Update Time:2025-04-19

4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 1,3-bis(4-methylsulfanylphenyl)propan-1-one
    • 4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone
    • 898781-01-6
    • MFCD03843260
    • 1,3-Bis[4-(methylsulfanyl)phenyl]propan-1-one
    • AKOS016021296
    • DTXSID90644371
    • MDL: MFCD03843260
    • Inchi: 1S/C17H18OS2/c1-19-15-8-3-13(4-9-15)5-12-17(18)14-6-10-16(20-2)11-7-14/h3-4,6-11H,5,12H2,1-2H3
    • InChI Key: NVKJIXLJQWBJTN-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1)CCC(C1C=CC(=CC=1)SC)=O

Computed Properties

  • Exact Mass: 302.07990754g/mol
  • Monoisotopic Mass: 302.07990754g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 67.7Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 481.0±40.0 °C at 760 mmHg
  • Flash Point: 207.0±17.4 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone Security Information

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